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Compound of Interest

Compound Name: CM-579

Cat. No.: B606744 Get Quote

Disclaimer: This document provides general guidance based on available information for the

research chemical CM-579. A specific Safety Data Sheet (SDS) for CM-579 was not found in

public search results. It is imperative to obtain the SDS from the manufacturer or supplier

before handling this compound. The information below is intended to supplement, not replace,

a comprehensive SDS.

Immediate Safety and Hazard Information
CM-579 is a first-in-class reversible, dual inhibitor of G9a and DNMT, intended for research use

only.[1][2] Due to its potent biological activity, it should be handled with caution. The full

toxicological properties of CM-579 have not been extensively documented. Therefore, it is

crucial to treat this compound as potentially hazardous.

Key Operational Precautions:

Engineering Controls: Handle CM-579 in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Personal Protective Equipment (PPE): A comprehensive set of PPE should be worn at all

times when handling CM-579.

Avoid Contamination: Prevent contact with skin, eyes, and clothing. Do not ingest or inhale.
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The following table summarizes the recommended personal protective equipment for handling

CM-579.

Body Part Recommended PPE Specifications & Rationale

Hands
Nitrile or other chemically

resistant gloves.

Double-gloving is

recommended. Check for any

signs of degradation or

perforation before and during

use.

Eyes
Safety glasses with side

shields or safety goggles.

To protect against splashes or

airborne particles.

Body
A fully buttoned laboratory

coat.

To prevent contamination of

personal clothing.

Respiratory

Use in a chemical fume hood

is the primary

recommendation. If handling

outside of a fume hood is

unavoidable, a properly fitted

respirator may be necessary.

Consult with your institution's

environmental health and

safety (EHS) department for

respirator selection and fit-

testing.

Step-by-Step Handling and Disposal Plan
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area, away from incompatible materials.

Follow the supplier's recommendations for storage temperature. Stock solutions should be

stored at -20°C for up to one month or -80°C for up to six months to maintain stability.[1][2]

Preparation of Solutions:

All weighing and solution preparation should be conducted within a chemical fume hood.
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Use appropriate solvents as indicated by the supplier. CM-579 is soluble in DMSO.[2]

To enhance solubility, the tube can be warmed to 37°C and sonicated.[1][2]

Disposal:

All waste materials contaminated with CM-579, including empty containers, used PPE, and

solutions, should be considered hazardous waste.

Dispose of chemical waste in accordance with local, state, and federal regulations.

Do not dispose of CM-579 down the drain or in regular trash.

Emergency Procedures
Emergency Situation Immediate Action

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water. Remove

contaminated clothing. Seek medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a sealed

container for hazardous waste disposal.

Ventilate the area and wash the spill site after

material pickup is complete.

Experimental Workflow Visualization
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The following diagram illustrates the general workflow for safely handling CM-579 in a

laboratory setting.

Preparation

Experimentation

Cleanup & Disposal Emergency Response

Obtain CM-579 & SDS

Don PPE

Prepare Solutions in Fume Hood

Conduct Experiment

Decontaminate Work Area Follow Emergency Procedures

Segregate Hazardous Waste

Doff PPE

Dispose of Waste per Regulations
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. glpbio.com [glpbio.com]

2. glpbio.com [glpbio.com]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for CM-579].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606744#personal-protective-equipment-for-handling-
cm-579]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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